Cas no 2680746-48-7 (tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate)
tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680746-48-7
- EN300-28304708
- tert-butyl N-{4-chloro-3-[(4-iodophenyl)sulfamoyl]phenyl}carbamate
- tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate
-
- Inchi: 1S/C17H18ClIN2O4S/c1-17(2,3)25-16(22)20-13-8-9-14(18)15(10-13)26(23,24)21-12-6-4-11(19)5-7-12/h4-10,21H,1-3H3,(H,20,22)
- InChI Key: VAIFSIULUMVIEB-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)NS(C1=C(C=CC(=C1)NC(=O)OC(C)(C)C)Cl)(=O)=O
Computed Properties
- Exact Mass: 507.97205g/mol
- Monoisotopic Mass: 507.97205g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 583
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 92.9Ų
tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28304708-1g |
tert-butyl N-{4-chloro-3-[(4-iodophenyl)sulfamoyl]phenyl}carbamate |
2680746-48-7 | 1g |
$671.0 | 2023-09-07 | ||
| Enamine | EN300-28304708-5g |
tert-butyl N-{4-chloro-3-[(4-iodophenyl)sulfamoyl]phenyl}carbamate |
2680746-48-7 | 5g |
$1945.0 | 2023-09-07 | ||
| Enamine | EN300-28304708-10g |
tert-butyl N-{4-chloro-3-[(4-iodophenyl)sulfamoyl]phenyl}carbamate |
2680746-48-7 | 10g |
$2884.0 | 2023-09-07 | ||
| Enamine | EN300-28304708-0.05g |
tert-butyl N-{4-chloro-3-[(4-iodophenyl)sulfamoyl]phenyl}carbamate |
2680746-48-7 | 95.0% | 0.05g |
$563.0 | 2025-03-19 | |
| Enamine | EN300-28304708-0.1g |
tert-butyl N-{4-chloro-3-[(4-iodophenyl)sulfamoyl]phenyl}carbamate |
2680746-48-7 | 95.0% | 0.1g |
$591.0 | 2025-03-19 | |
| Enamine | EN300-28304708-0.25g |
tert-butyl N-{4-chloro-3-[(4-iodophenyl)sulfamoyl]phenyl}carbamate |
2680746-48-7 | 95.0% | 0.25g |
$617.0 | 2025-03-19 | |
| Enamine | EN300-28304708-0.5g |
tert-butyl N-{4-chloro-3-[(4-iodophenyl)sulfamoyl]phenyl}carbamate |
2680746-48-7 | 95.0% | 0.5g |
$645.0 | 2025-03-19 | |
| Enamine | EN300-28304708-1.0g |
tert-butyl N-{4-chloro-3-[(4-iodophenyl)sulfamoyl]phenyl}carbamate |
2680746-48-7 | 95.0% | 1.0g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28304708-2.5g |
tert-butyl N-{4-chloro-3-[(4-iodophenyl)sulfamoyl]phenyl}carbamate |
2680746-48-7 | 95.0% | 2.5g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-28304708-5.0g |
tert-butyl N-{4-chloro-3-[(4-iodophenyl)sulfamoyl]phenyl}carbamate |
2680746-48-7 | 95.0% | 5.0g |
$1945.0 | 2025-03-19 |
tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate
Recent Advances in the Study of tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate (CAS: 2680746-48-7)
The compound tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate (CAS: 2680746-48-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This carbamate derivative, characterized by its unique sulfamoylphenyl and iodophenyl moieties, has been the subject of several innovative studies aimed at exploring its pharmacological properties and synthetic utility. The following research brief consolidates the latest findings related to this compound, highlighting its significance in drug discovery and development.
Recent studies have focused on the synthetic pathways and optimization strategies for tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions to introduce the iodophenyl group. This approach not only improves the overall yield but also reduces the formation of by-products, making it more suitable for large-scale production. The study emphasized the compound's role as a key intermediate in the synthesis of sulfonamide-based inhibitors, which are being investigated for their efficacy against various enzyme targets.
In terms of biological activity, preliminary in vitro assays have demonstrated that tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate exhibits moderate inhibitory effects on carbonic anhydrase isoforms, particularly CA-IX and CA-XII. These isoforms are overexpressed in hypoxic tumor environments, making them attractive targets for anticancer therapy. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed selective inhibition of CA-IX with IC50 values in the low micromolar range. The researchers attributed this activity to the strategic placement of the iodine atom, which enhances binding affinity through halogen bonding interactions with the enzyme's active site.
Further investigations into the compound's mechanism of action have utilized computational modeling and X-ray crystallography. Molecular docking studies revealed that the iodophenyl group occupies a hydrophobic pocket in the CA-IX active site, while the sulfamoyl moiety forms critical hydrogen bonds with key residues. These insights have guided the design of second-generation analogs with improved potency and selectivity. Additionally, the compound's stability under physiological conditions has been evaluated, with findings indicating satisfactory plasma stability and moderate metabolic clearance in preclinical models.
Beyond its potential as a therapeutic agent, tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate has also been explored as a versatile building block in medicinal chemistry. Its reactive iodine handle allows for further functionalization via metal-catalyzed reactions, enabling the rapid generation of diverse compound libraries. A recent application in positron emission tomography (PET) tracer development was highlighted in a 2024 ACS Medicinal Chemistry Letters article, where the iodine-124 labeled analog demonstrated promising tumor-targeting properties in murine models.
In conclusion, the growing body of research on tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate underscores its multifaceted utility in chemical biology and drug discovery. While further optimization and in vivo validation are needed, current findings position this compound as a valuable scaffold for developing novel therapeutics, particularly in the areas of oncology and diagnostic imaging. Future studies are expected to focus on structure-activity relationship optimization and translational research to advance promising derivatives toward clinical evaluation.
2680746-48-7 (tert-butyl N-{4-chloro-3-(4-iodophenyl)sulfamoylphenyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)